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Compound of Interest

Compound Name: Z-Devd-afc

Cat. No.: B3026364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the principles and

methodologies for determining caspase-3 activity using the fluorogenic substrate Z-DEVD-
AFC. This assay is a cornerstone in apoptosis research and drug discovery, enabling the

precise quantification of this key executioner caspase's activity.

Core Principles
The Z-DEVD-AFC assay is a highly sensitive and specific method for measuring the enzymatic

activity of caspase-3. The substrate, Z-DEVD-AFC, consists of the tetrapeptide sequence Asp-

Glu-Val-Asp (DEVD), which is a preferred recognition and cleavage site for caspase-3. This

peptide is conjugated to a fluorescent reporter molecule, 7-amino-4-trifluoromethylcoumarin

(AFC). In its intact form, the substrate is non-fluorescent. However, upon cleavage by active

caspase-3 between the aspartate (D) and AFC moieties, the AFC is released, resulting in a

significant increase in fluorescence. The intensity of this fluorescence is directly proportional to

the caspase-3 activity in the sample.

Quantitative Data Summary
The following tables summarize key quantitative parameters and characteristics of the Z-
DEVD-AFC based caspase-3 activity assay.
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Parameter Value Reference

Substrate
Z-DEVD-AFC (Z-Asp(OMe)-

Glu(OMe)-Val-Asp(OMe)-AFC)

Enzyme Caspase-3

Michaelis Constant (Km) ~9.7 µM [1]

Excitation Wavelength 400 nm [1][2][3][4]

Emission Wavelength 505 nm [1][2][3][4]

Typical Final Substrate

Concentration
50 µM [2]

Assay Performance
Characteristic

Value/Description Reference

Assay Type
Fluorometric, endpoint or

kinetic

Dynamic Range Over 3 logs [5]

Detection Limit <1 pmol AFC released per well [5]

Signal-to-Noise Ratio
High; significantly greater than

colorimetric assays
[5]

Signaling Pathways
Caspase-3 is a central executioner caspase that is activated by both the intrinsic

(mitochondrial) and extrinsic (death receptor) apoptotic pathways.
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Caption: Caspase-3 activation via extrinsic and intrinsic pathways.
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Experimental Workflow
The following diagram illustrates the typical workflow for a caspase-3 activity assay using Z-
DEVD-AFC in a 96-well plate format.
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Start: Prepare Cells/Tissues

1. Induce Apoptosis
(e.g., drug treatment)

2. Harvest and Wash Cells

3. Cell Lysis
(on ice)

4. Centrifuge to Pellet Debris

5. Collect Supernatant
(Cytosolic Extract)

6. Determine Protein Concentration
(e.g., Bradford, BCA)

8. Add Cell Lysate to 96-well Plate 7. Prepare Reaction Mix
(Assay Buffer, DTT)

9. Add Z-DEVD-AFC Substrate

10. Incubate at 37°C
(1-2 hours, protected from light)

11. Read Fluorescence
(Ex: 400 nm, Em: 505 nm)

12. Data Analysis
(e.g., fold-change vs. control)

End: Results
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Caption: Experimental workflow for the caspase-3 activity assay.
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Detailed Experimental Protocol
This protocol is a general guideline and may require optimization for specific cell types and

experimental conditions.

1. Reagent Preparation

Cell Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10%

glycerol. Store at 4°C.

2X Reaction Buffer: 100 mM HEPES (pH 7.4), 200 mM NaCl, 0.2% CHAPS, 2 mM EDTA,

20% glycerol. Store at 4°C.

DTT (Dithiothreitol): 1 M stock in dH₂O. Store at -20°C. Add fresh to the 2X Reaction Buffer

immediately before use to a final concentration of 20 mM (in the 2X buffer).

Z-DEVD-AFC Substrate: 1 mM stock solution in DMSO. Store at -20°C, protected from light.

2. Cell Lysis

Induce apoptosis in your cell culture system using the desired method. Include an uninduced

control group.

Harvest 1-5 x 10⁶ cells by centrifugation at 500 x g for 5 minutes at 4°C.

Wash the cell pellet once with ice-cold PBS and centrifuge again.

Resuspend the cell pellet in 50 µL of ice-cold Cell Lysis Buffer.

Incubate the cell suspension on ice for 10-15 minutes.

Centrifuge the lysate at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.

Transfer the supernatant (cytosolic extract) to a pre-chilled microfuge tube. This extract can

be used immediately or stored at -80°C for later use.

Determine the protein concentration of the cell lysate using a standard method (e.g.,

Bradford or BCA assay).
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3. Caspase-3 Activity Assay

Prepare the Assay Reaction Mix by adding DTT to the 2X Reaction Buffer to a final

concentration of 20 mM.

In a 96-well black, flat-bottom plate, add 50-100 µg of protein from the cell lysate to each

well. Adjust the volume to 50 µL with Cell Lysis Buffer.

Include a blank control well containing 50 µL of Cell Lysis Buffer without cell lysate.

To each well, add 50 µL of the Assay Reaction Mix.

Add 5 µL of the 1 mM Z-DEVD-AFC substrate stock solution to each well to achieve a final

concentration of 50 µM.

Mix gently by tapping the plate.

Incubate the plate at 37°C for 1-2 hours, protected from light. For kinetic assays,

measurements can be taken at regular intervals.

Measure the fluorescence using a microplate fluorometer with an excitation wavelength of

400 nm and an emission wavelength of 505 nm.

4. Data Analysis

The fold-increase in caspase-3 activity can be determined by comparing the fluorescence

intensity of the apoptotic samples to that of the uninduced control, after subtracting the blank

reading. Results can be normalized to the protein concentration of the cell lysates. For a more

quantitative analysis, a standard curve can be generated using free AFC to determine the

concentration of the product formed.

Troubleshooting
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Issue Possible Cause Suggested Solution

Low or no signal Insufficient apoptosis induction

Optimize the concentration

and duration of the apoptosis-

inducing agent.

Low cell number or protein

concentration

Increase the number of cells or

the amount of protein lysate

used per assay.

Inactive caspase-3

Ensure proper sample

handling and storage to

prevent enzyme degradation.

Degraded substrate or DTT

Use fresh reagents. Prepare

DTT-containing buffers

immediately before use.

High background fluorescence Contamination of reagents
Use high-purity reagents and

sterile techniques.

Autofluorescence of

compounds in the sample

Run a control with lysate but

without the Z-DEVD-AFC

substrate.

Incorrect filter settings

Verify the excitation and

emission wavelengths on the

fluorometer.

Inconsistent results Pipetting errors

Use calibrated pipettes and

ensure accurate and

consistent pipetting.

Temperature fluctuations

Maintain a constant

temperature during the

incubation step.

Bubbles in wells

Be careful not to introduce

bubbles when adding reagents

to the plate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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